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Abstract

This document provides comprehensive application notes and protocols for the sourcing,
purchasing, and experimental use of research-grade Pentorex (CAS 434-43-5). Pentorex,
also known as phenpentermine or a,3-dimethylamphetamine, is a stimulant compound
belonging to the amphetamine class. Historically explored for its anorectic properties, its
research applications necessitate a clear understanding of its procurement, handling, and
experimental characterization. This guide offers detailed methodologies for in vitro and in vivo
studies, summarizes key quantitative data, and presents visual workflows and signaling
pathways to facilitate its investigation in a research setting.

Sourcing and Purchasing Research-Grade Pentorex

Procuring research-grade Pentorex requires sourcing from specialized chemical suppliers that
can provide the compound with a certificate of analysis (CoA) to ensure purity and identity.

Recommended Suppliers:
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Supplier Location Notes

Offers Pentorex (CAS 434-43-

5) at reagent grade with 99%
Guangzhou Yaoguang . ) - )
China purity. Pricing is available upon
Technology Co., Ltd. o ) ]
inquiry, typically in the range of

$100-110/KG FOB.[1]

Lists "pentorex" (CAS 434-43-
5) with a stated purity of 99%.

ANTAI BIO-TECH CO LTD China They offer various packaging
sizes and can ship

internationally.[2]

This platform lists multiple

suppliers for Pentorex (CAS
ChemicalBook 434-43-5) and provides

chemical properties and

synthesis information.[3]

Purchasing Protocol:

« |dentify a suitable supplier: Contact the suppliers listed above or other reputable chemical
vendors to inquire about the availability, purity, and pricing of Pentorex (CAS 434-43-5).

» Request a Certificate of Analysis (CoA): Always request a CoA for the specific batch you
intend to purchase. The CoA should confirm the identity (e.g., via NMR, MS) and purity (e.qg.,
via HPLC) of the compound.

o Ensure regulatory compliance: Verify all local and institutional regulations regarding the
purchase and handling of scheduled substances. As a substituted amphetamine, Pentorex
may be a controlled substance in many jurisdictions.

e Place the order: Follow the supplier's ordering procedure, providing all necessary
documentation.

e Receiving and storage: Upon receipt, verify the compound against the CoA. Store the
compound in a cool, dry, and well-ventilated area, away from incompatible substances, and
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in accordance with the safety data sheet (SDS) recommendations.

Physicochemical and Pharmacokinetic Properties

Below is a summary of the known physicochemical and pharmacokinetic properties of

Pentorex and the closely related compound, phentermine. Data for phentermine is often used

as a reference due to the limited public data specifically for Pentorex.

Value (Phentermine - for

Property Value (Pentorex)
reference)
CAS Number 434-43-5 122-09-8
Molecular Formula Ci11H17N C1oH1sN
Molecular Weight 163.26 g/mol 149.23 g/mol
IUPAC Name 2—rr.1ethyl—3—phenylbutan—2— 2—n.1ethyl—l—phenylpropan—2—
amine amine
Melting Point 75-77 °C[1]
Boiling Point 109-111 °C @ 20 Torr[1]
Plasma Protein Binding 17.5%][4]

Metabolism

Primarily via hydroxylation and
oxidation, with CYP3A4 being
a key enzyme. Approximately
6% of a dose is metabolized.

[4]115]

Elimination Half-life

20-25 hours (urine pH-
dependent)[5]

Excretion

Primarily renal, with 62-85%
excreted unchanged in the

urine.[5]

Mechanism of Action and Signaling Pathway
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Pentorex, as a substituted amphetamine, is presumed to exert its effects primarily through the
modulation of monoamine neurotransmitter systems in the central nervous system (CNS). Its

mechanism of action is analogous to that of phentermine, which acts as a norepinephrine-
dopamine releasing agent (NDRA).

These compounds increase the extracellular concentrations of norepinephrine and dopamine
by promoting their release from presynaptic terminals and, to a lesser extent, by inhibiting their
reuptake. This enhanced noradrenergic and dopaminergic signaling in brain regions such as

the hypothalamus and the reward pathway is believed to be responsible for the observed
appetite suppression and stimulant effects.
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Caption: Proposed signaling pathway for Pentorex. (Max Width: 760px)

Experimental Protocols

The following are detailed protocols for key experiments to characterize the activity of
Pentorex. These protocols are based on established methods for similar compounds like
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phentermine and can be adapted for Pentorex.

In Vitro Neurotransmitter Release Assay

This protocol describes a method to measure the release of endogenous monoamine
neurotransmitters from rat brain slices.

Materials:

e Rat brain tissue (e.g., striatum for dopamine, hypothalamus for norepinephrine)
« Atrtificial cerebrospinal fluid (aCSF)

e Pentorex stock solution

e High-performance liquid chromatography (HPLC) system with electrochemical detection
(ECD)

o Tissue chopper

e Perfusion system

Protocol:

o Tissue Preparation:
o Euthanize a rat according to approved animal care and use protocols.
o Rapidly dissect the brain region of interest in ice-cold aCSF.
o Prepare 300-400 um thick slices using a tissue chopper.

e Pre-incubation and Loading:

o Transfer the slices to a perfusion chamber and allow them to equilibrate in aCSF for 30-60
minutes.

¢ Neurotransmitter Release:
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[e]

Perfuse the slices with aCSF at a constant flow rate (e.g., 1 mL/min).

(¢]

Collect baseline fractions of the perfusate every 5 minutes.

[¢]

Introduce a depolarizing stimulus, such as high potassium (e.g., 20 mM KCl in aCSF), to
evoke neurotransmitter release and collect fractions.

[¢]

After a washout period, apply Pentorex at the desired concentration in the aCSF and
repeat the depolarization step.

e Sample Analysis:

o Analyze the collected fractions for norepinephrine and dopamine content using HPLC-
ECD.

o Quantify the amount of neurotransmitter released in each fraction.
o Data Analysis:

o Calculate the percentage increase in neurotransmitter release in the presence of
Pentorex compared to the baseline release.

In Vivo Rodent Food Intake Study

This protocol outlines a method to assess the anorectic effects of Pentorex in rats or mice.
Materials:

Adult male rats or mice

Standard rodent chow

Pentorex solution for administration (e.g., in saline or a suitable vehicle)

Metabolic cages with food hoppers connected to a data acquisition system

Animal scale

Protocol:
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Acclimation:

o Individually house the animals in the metabolic cages and allow them to acclimate for at
least 3 days.

o Monitor their daily food intake and body weight to establish a baseline.

Drug Administration:

o On the test day, administer Pentorex or the vehicle control via the desired route (e.qg.,
intraperitoneal injection, oral gavage).

Food Intake Measurement:

o Immediately after administration, provide a pre-weighed amount of food.

o Record cumulative food intake at regular intervals (e.g., 1, 2, 4, 8, and 24 hours) using the
automated system or by manually weighing the remaining food.

Data Analysis:
o Calculate the food intake in grams for each time point.

o Compare the food intake of the Pentorex-treated group to the vehicle-treated group using
appropriate statistical tests (e.g., t-test or ANOVA).

In Vivo Rodent Locomotor Activity Assay

This protocol describes a method to evaluate the stimulant effects of Pentorex on locomotor
activity.

Materials:
e Adult male rats or mice
o Open-field activity chambers equipped with infrared beams

e Pentorex solution for administration
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» Data acquisition and analysis software
Protocol:
e Acclimation:
o Habituate the animals to the testing room for at least 1 hour before the experiment.
e Drug Administration:
o Administer Pentorex or the vehicle control.
e Locomotor Activity Measurement:
o Immediately place the animal in the center of the open-field chamber.

o Record locomotor activity (e.g., distance traveled, rearing frequency) for a set duration
(e.g., 60-120 minutes).

o Data Analysis:
o Analyze the locomotor activity data in time bins (e.g., 5 or 10 minutes).

o Compare the activity levels between the Pentorex-treated and vehicle-treated groups.
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Caption: General experimental workflow for Pentorex. (Max Width: 760px)
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Quantitative Data Summary

The following tables summarize available quantitative data for Pentorex and the related

compound phentermine.

Table 1: Acute Toxicity Data for Phentermine HCI

] Route of
Species L . LDso (mg/kg) Reference
Administration
Rat Oral 151 [6]
Mouse Oral 124 [6]
Rabbit Intravenous 15-20 [6]
Mouse Intraperitoneal 71.4 [6]

Table 2: Efficacy of Phentermine in Weight Reduction (Human Studies)

Mean Weight Loss

Study Duration Dose Reference
vs. Placebo

14 weeks 30 mg/day 12.2 kg [7]

24 weeks 30 mg/day Significant [7]

12 weeks 37.5 mg/day 6.1 kg [7]
7.4% greater than

24 months >12 months use [819]

short-term use

Table 3: Pharmacokinetic Parameters of Phentermine
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Parameter Value Reference
Time to Peak (Tmax) 6 hours [5]
Steady-State Conc. ~200 ng/mL [5]
Oral Bioavailability High (not affected by high-fat 5]
meal)
Volume of Distribution 5 L/kg [5]
Clearance 8.79 L/h [5]
Conclusion

This document provides a comprehensive overview for researchers interested in studying
Pentorex. By following the outlined protocols for sourcing, purchasing, and experimentation,
scientists can safely and effectively investigate the properties and potential applications of this
compound. The provided data, while largely based on the closely related phentermine, offers a
solid foundation for designing and interpreting experiments with Pentorex. Further research is
warranted to delineate the specific pharmacological profile of Pentorex and differentiate it from
other amphetamine-class stimulants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Research-Grade Pentorex: A Detailed Guide to
Sourcing, Purchasing, and Experimental Application]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1222034#sourcing-and-purchasing-
research-grade-pentorex]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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